Cas no 129983-41-1 (5,6-Chrysenediol)

• Product Name: 5,6-Chrysenediol
• CAS No: 129983-41-1
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 1225259
• PubChem ID: 19993798
• Update Time: 2025-04-20

5,6-Chrysenediol Chemical and Physical Properties

Names and Identifiers

• 5,6-Chrysenediol
• chrysene-5,6-diol
• 129983-41-1
• SCHEMBL9819939
• DTXSID80601736

• Inchi： 1S/C18H12O2/c19-17-15-8-4-3-7-13(15)14-10-9-11-5-1-2-6-12(11)16(14)18(17)20/h1-10,19-20H
• InChI Key： HQGQPMPRJLUNRZ-UHFFFAOYSA-N
• SMILES： OC1C(=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1)O

Computed Properties

• Exact Mass: 260.08376
• Monoisotopic Mass: 260.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46